TPEN
TPEN
N,N,N',N'-tetrakis(2-pyridylmethyl)ethylenediamine is an N-substituted diamine that is ethylenediamine in which the four amino hydrogens are replaced by 2-pyridylmethyl groups. It has a role as a chelator, an apoptosis inducer and a copper chelator. It is a member of pyridines, a tertiary amino compound and a N-substituted diamine. It is functionally related to an ethylenediamine.
Brand Name:
Vulcanchem
CAS No.:
16858-02-9
VCID:
VC0545669
InChI:
InChI=1S/C26H28N6/c1-5-13-27-23(9-1)19-31(20-24-10-2-6-14-28-24)17-18-32(21-25-11-3-7-15-29-25)22-26-12-4-8-16-30-26/h1-16H,17-22H2
SMILES:
C1=CC=NC(=C1)CN(CCN(CC2=CC=CC=N2)CC3=CC=CC=N3)CC4=CC=CC=N4
Molecular Formula:
C26H28N6
Molecular Weight:
424.5 g/mol
TPEN
CAS No.: 16858-02-9
Cat. No.: VC0545669
Molecular Formula: C26H28N6
Molecular Weight: 424.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | N,N,N',N'-tetrakis(2-pyridylmethyl)ethylenediamine is an N-substituted diamine that is ethylenediamine in which the four amino hydrogens are replaced by 2-pyridylmethyl groups. It has a role as a chelator, an apoptosis inducer and a copper chelator. It is a member of pyridines, a tertiary amino compound and a N-substituted diamine. It is functionally related to an ethylenediamine. |
|---|---|
| CAS No. | 16858-02-9 |
| Molecular Formula | C26H28N6 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | N,N,N',N'-tetrakis(pyridin-2-ylmethyl)ethane-1,2-diamine |
| Standard InChI | InChI=1S/C26H28N6/c1-5-13-27-23(9-1)19-31(20-24-10-2-6-14-28-24)17-18-32(21-25-11-3-7-15-29-25)22-26-12-4-8-16-30-26/h1-16H,17-22H2 |
| Standard InChI Key | CVRXLMUYFMERMJ-UHFFFAOYSA-N |
| SMILES | C1=CC=NC(=C1)CN(CCN(CC2=CC=CC=N2)CC3=CC=CC=N3)CC4=CC=CC=N4 |
| Canonical SMILES | C1=CC=NC(=C1)CN(CCN(CC2=CC=CC=N2)CC3=CC=CC=N3)CC4=CC=CC=N4 |
| Appearance | Solid powder |
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